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Introduction

Anivamersen (formerly RB007) was developed as a specific reversal agent for the
anticoagulant pegnivacogin (formerly RB006). Together, they formed the REG1 anticoagulation
system, designed to offer reversible inhibition of Factor IXa. This document provides a
summary of the available dose-response data from clinical studies, detailed experimental
protocols, and visualizations of the relevant biological pathways and experimental workflows.
The clinical development of the REG1 system was terminated due to severe allergic reactions
observed in the REGULATE-PCI trial.[1] Nevertheless, the data from earlier studies, particularly
the Phase 2 RADAR trial, offer valuable insights into the dose-dependent reversal effects of

anivamersen.

Data Presentation

The primary human dose-response data for anivamersen comes from the RADAR
(Randomized, Partially Blinded, Multicenter, Active-Controlled, Dose-Ranging) trial. This study
evaluated different levels of anticoagulation reversal by administering varying doses of
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anivamersen to patients with acute coronary syndromes (ACS) treated with pegnivacogin.[2]

[3]14]

While specific plasma concentrations of anivamersen were not reported in the primary

publications, a clear dose-dependent effect on clinical outcomes, specifically bleeding rates,

was observed.

Table 1: Anivamersen Dose and Reversal of Pegnivacogin in the RADAR Trial

Pegnivacogin Dose

Target Reversal Anivamersen Dose (mg/kg)
(mglkg)
25% 0.075 1
50% 0.2 1
75% 0.4 1
100% 1 1

Source: RADAR Trial Publications[2][3]

Table 2: Dose-Response Relationship of Anivamersen on Bleeding Outcomes in the RADAR

Trial (PCI Substudy)

. Major Modified
Anivamersen Dose

Total Bleeding (30

Target Reversal ACUITY Bleeding
(mglkg) days)
(30 days)

25% 0.075 18% 68%
50% 0.2 12% 39%
75% 0.4 9% 35%
100% 1 7% 34%
Heparin Control N/A 11% 38%

Source: RADAR-PCI Substudy Publication[4][5]
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Experimental Protocols
Protocol 1: Administration of Anivamersen in a Clinical
Setting (based on the RADAR Trial)

Objective: To achieve a targeted level of reversal of pegnivacogin-induced anticoagulation.
Materials:

e Anivamersen for injection, sterile solution

e Pegnivacogin for injection, sterile solution

o Standard intravenous (IV) administration equipment

Procedure:

Administer a 1 mg/kg intravenous bolus of pegnivacogin to induce anticoagulation.[2][4]

» Following the procedure requiring anticoagulation (e.g., percutaneous coronary intervention),
administer a single intravenous bolus of anivamersen.

e The dose of anivamersen is selected based on the desired level of anticoagulation reversal
as detailed in Table 1.[2][3]

o Administer the anivamersen dose over a short period, typically 1 minute.
» Monitor the patient for clinical signs of hemostasis and any adverse reactions.

 In cases of inadequate hemostasis after 20 minutes, administration of an additional 1 mg/kg
of anivamersen to achieve full reversal could be considered as an open-label rescue
therapy.[2]

Protocol 2: General Method for Quantification of
Oligonucleotides in Plasma

Objective: To determine the concentration of an oligonucleotide therapeutic, such as
anivamersen, in plasma samples. This is a general protocol as the specific assay used for
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anivamersen in the clinical trials is not publicly available.

Materials:

Human plasma (or other relevant species)

Solid-phase extraction (SPE) cartridges for oligonucleotides
Liquid chromatography-mass spectrometry (LC-MS/MS) system
Reference standard of the oligonucleotide

Appropriate buffers and reagents for extraction and LC-MS analysis

Procedure:

Sample Preparation (Solid-Phase Extraction): a. Condition the SPE cartridge according to
the manufacturer's instructions. b. Load the plasma sample onto the cartridge. c. Wash the
cartridge to remove proteins and other interfering substances. d. Elute the oligonucleotide
from the cartridge using an appropriate elution buffer. e. Evaporate the eluate to dryness and
reconstitute in a suitable solvent for LC-MS/MS analysis.

LC-MS/MS Analysis: a. Inject the prepared sample into the LC-MS/MS system. b. Separate
the oligonucleotide from any remaining matrix components using a suitable liquid
chromatography method (e.g., ion-pair reversed-phase chromatography). c. Detect and
qguantify the oligonucleotide using tandem mass spectrometry in multiple reaction monitoring
(MRM) mode.

Quantification: a. Prepare a calibration curve using known concentrations of the
oligonucleotide reference standard in the same biological matrix. b. Determine the
concentration of the oligonucleotide in the unknown samples by comparing their peak areas
to the calibration curve.

Mandatory Visualizations
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Mechanism of Action of the REG1 System
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Caption: Mechanism of Action of the REG1 System.
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Experimental Workflow of the RADAR Trial
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Caption: Experimental Workflow of the RADAR Trial.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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